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Compound of Interest

Compound Name: N-Benzylformamide

Cat. No.: B155507

Introduction

N-Benzylformamide (CAS No. 6343-54-0) is an organic compound classified as a member of
the formamides.[1] Structurally, it consists of a benzyl group attached to the nitrogen atom of a
formamide moiety.[2] This white to pale yellow crystalline solid serves as a versatile and
valuable synthetic intermediate in organic chemistry.[3][4] Its utility is particularly noted in the
synthesis of various heterocyclic compounds and as a precursor in the development of
potential therapeutic agents.[2][3] This document provides an in-depth overview of the physical,
chemical, and spectral properties of N-Benzylformamide, along with experimental protocols,
key applications, and safety information relevant to researchers, scientists, and professionals in

drug development.

Physical and Chemical Properties

The fundamental physical and chemical properties of N-Benzylformamide are summarized
below. These properties are crucial for its handling, storage, and application in various
chemical reactions.

Table 1: Identifiers and Chemical Structure
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Identifier Value
IUPAC Name N-benzylformamide[1][4]
CAS Number 6343-54-0[4][5]

Molecular Formula

CsHoaNOJ[4][5]

Molecular Weight

135.16 g/mol [1]

Canonical SMILES

C1=CC=C(C=C1)CNC=0[1]

InChl Key

IIBOGKHTXBPGEI-UHFFFAOY SA-N[1][4]

Table 2: Physical Properties

Property Value Source
White to pale yellow
Appearance solid/crystalline powder.[3][4]
[5]
58-64 °C[4][6]; 60-61 °C (lit.)[3
Melting Point L4llel (sl
[5]
- ) 248.86 °C (rough estimate)[3]
Boiling Point
[5]
Density 1.1031 (rough estimate)[3][5]
Slightly soluble in Chloroform,
Solubility DMSO, and Methanol.[3][5][7]
Slightly soluble in water.[8]
pKa 16.35 + 0.23 (Predicted)[3][5]

Refractive Index

1.5635 (rough estimate)[3][5]

Table 3: Spectral Data Summary
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Spectral Data Type Availability

1H NMR Available[1][9]

13C NMR Available[1][9]

15N NMR Available[1][9]

Infrared (IR) Spectroscopy Available (FTIR, ATR-IR)[1][9][10]

Mass Spectrometry (MS) Available (GC-MS, Electron lonization)[1][9][11]
Raman Spectroscopy Available[1][9]

Synthesis and Reactivity

N-Benzylformamide is commonly prepared through the formylation of benzylamine.[5][12]
This can be achieved by reacting benzylamine with reagents such as formamide or formic acid.
[5] It is a versatile precursor that can be converted into various other functional groups and
scaffolds, including amines and isocyanides.[13] It also participates in reactions to form ureas,
making it a valuable building block in synthetic chemistry.[13]

Caption: Synthesis pathway for N-Benzylformamide from Benzylamine.

Experimental Protocols

While specific reaction conditions can be optimized, a general protocol for the laboratory-scale
synthesis of N-Benzylformamide is outlined below. This protocol is based on the common
formylation reaction of benzylamine.

Protocol: Synthesis of N-Benzylformamide

Materials:

e Benzylamine

o Formic acid (or a suitable formylating agent like ethyl formate)

o Toluene (or another suitable solvent)
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Sodium bicarbonate (NaHCOs) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Round-bottom flask equipped with a reflux condenser and Dean-Stark trap
Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask, combine benzylamine and a slight molar excess of
formic acid in toluene.

Azeotropic Water Removal: Equip the flask with a Dean-Stark trap and a reflux condenser.
Heat the mixture to reflux. Water produced during the reaction will be collected in the trap,
driving the reaction to completion.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected or by using techniques like Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.
Transfer the solution to a separatory funnel.

Washing: Wash the organic layer sequentially with a saturated solution of sodium
bicarbonate (to neutralize excess formic acid), water, and finally brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (toluene) under reduced
pressure using a rotary evaporator.
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o Purification: The resulting crude product, N-Benzylformamide, will be a solid or oil that
solidifies upon standing.[3][5] It can be further purified by recrystallization from a suitable

solvent system (e.g., toluene/hexanes) or by column chromatography if necessary.

¢ Characterization: Confirm the identity and purity of the final product using methods such as

melting point determination, NMR spectroscopy, and IR spectroscopy.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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